Cas no 688305-30-8 (4-(aminomethyl)-1-phenylpyrrolidin-2-one)

• Product Name: 4-(aminomethyl)-1-phenylpyrrolidin-2-one
• CAS No: 688305-30-8
• MDL: MFCD11579964
• CID: 4657009
• PubChem ID: 132833
• Update Time: 2025-10-18

4-(aminomethyl)-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-phenyl-2-pyrrolidinone
• 4-(aminomethyl)-1-phenylpyrrolidin-2-one

• MDL： MFCD11579964
• Inchi： InChI=1S/C11H14N2O/c12-7-9-6-11(14)13(8-9)10-4-2-1-3-5-10/h1-5,9H,6-8,12H2
• InChI Key： LVPVQEFVVFAEKA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2CC(CC2=O)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-(aminomethyl)-1-phenylpyrrolidin-2-one

Professional Introduction to Compound with CAS No. 688305-30-8 and Product Name: 4-(aminomethyl)-1-phenylpyrrolidin-2-one

4-(aminomethyl)-1-phenylpyrrolidin-2-one (CAS No. 688305-30-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amine derivative combines a pyrrolidinone core with an amino-methyl substituent, making it a versatile intermediate for the synthesis of various biologically active molecules. The compound's structural features not only contribute to its potential pharmacological properties but also open up numerous possibilities for further chemical modifications and applications.

The 4-(aminomethyl)-1-phenylpyrrolidin-2-one structure is characterized by its rigid pyrrolidinone ring, which provides stability and a defined three-dimensional shape, while the amino-methyl group at the 4-position introduces reactivity and functionalization opportunities. This combination makes the compound an attractive candidate for drug discovery programs, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. The phenyl ring further enhances the molecule's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(aminomethyl)-1-phenylpyrrolidin-2-one and its derivatives. Researchers have been investigating its role as a precursor in synthesizing small-molecule inhibitors that modulate key biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in pain signaling and neuroinflammation. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions and the need for more effective, targeted therapies.

The aminomethyl functionality in 4-(aminomethyl)-1-phenylpyrrolidin-2-one allows for further chemical derivatization, enabling the creation of libraries of compounds with tailored properties. This flexibility has been exploited in high-throughput screening campaigns to identify novel scaffolds with enhanced pharmacokinetic profiles. Additionally, the phenyl ring can be modified through various coupling reactions, such as Suzuki-Miyaura cross-coupling, to introduce aryl groups that may improve binding affinity to biological targets. Such modifications are crucial for optimizing drug-like properties and achieving desired therapeutic effects.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 4-(aminomethyl)-1-phenylpyrrolidin-2-one and its derivatives. Molecular modeling studies have provided insights into how structural changes influence molecular interactions with proteins and other biomolecules. These simulations have helped predict binding affinities and identify potential lead compounds for further optimization. Furthermore, computational methods have been used to assess metabolic stability and predict potential side effects, thereby accelerating the drug discovery process.

The synthesis of 4-(aminomethyl)-1-phenylpyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Catalytic methods have been particularly effective in enhancing reaction efficiency and selectivity. For example, transition metal catalysts can facilitate cyclization reactions that form the pyrrolidinone ring, while palladium catalysts are often employed in cross-coupling steps to introduce aryl groups.

Recent research has highlighted the importance of green chemistry principles in the synthesis of 4-(aminomethyl)-1-phenylpyrrolidin-2-one and related compounds. Efforts have been made to develop environmentally friendly synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions, microwave-assisted synthesis, and biocatalytic methods are among the innovative approaches being explored to achieve these goals. Such sustainable practices not only align with regulatory requirements but also contribute to cost-effective production processes.

The pharmaceutical industry has shown significant interest in 4-(aminomethyl)-1-phenylpyrrolidin-2-one due to its potential as a building block for drug candidates. Several companies have initiated programs to synthesize analogs of this compound with improved pharmacological profiles. Early-stage clinical trials are underway evaluating the efficacy of derivatives targeting neurological disorders such as Alzheimer's disease and multiple sclerosis. The success of these trials could pave the way for new treatments that leverage the unique properties of this compound.

In conclusion, 4-(aminomethyl)-1-phenylpyrrolidin-2-one (CAS No. 688305-30-8) represents a promising entity in medicinal chemistry with diverse applications across multiple therapeutic areas. Its structural versatility allows for extensive modifications, making it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new pharmacological potentials, while advancements in synthetic methodologies ensure efficient production at scale. As our understanding of biological pathways grows, compounds like 4-(aminomethyl)-1-phenylpyrrolidin-2-one will undoubtedly play a crucial role in shaping future therapeutic strategies.